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Compound of Interest

3-(TERT-
Compound Name:

BUTYL)CYCLOHEXANONE
CAS No.: 936-99-2
Cat. No.: B1295260

Get Quote

\ J

Navigating the complexities of chemical handling requires a blend of rigorous scientific
understanding and practical, field-tested knowledge. This guide provides essential safety and
logistical information for the handling and disposal of 3-(tert-Butyl)cyclohexanone, CAS No.
936-99-2. Our goal is to empower researchers, scientists, and drug development professionals
with the critical information needed to work safely and effectively, ensuring both personal safety
and the integrity of your research.

Hazard Identification and Risk Assessment:
Understanding the Compound

Before any handling procedures begin, a thorough understanding of the potential hazards is
paramount. 3-(tert-Butyl)cyclohexanone is classified under the Globally Harmonized System
(GHS) with the following key hazards:

» Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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» Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]

This information is not merely a list of warnings but a directive for the selection of appropriate
personal protective equipment and the establishment of safe handling protocols.

Table 1: GHS Hazard Summary for 3-(tert-Butyl)cyclohexanone

Hazard Classification GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]

. L H319: Causes serious eye
Serious Eye Irritation 2A S
irritation[1]

o . H335: May cause respiratory
Specific Target Organ Toxicity 3 o
irritation[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are non-negotiable when handling 3-(tert-
Butyl)cyclohexanone. The following table outlines the minimum required PPE.

Table 2: Recommended Personal Protective Equipment
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Body Part Protection Standard Rationale
To prevent eye
OSHA 29 CFR )
Safety goggles or a contact which can
Eyes/Face ) 1910.133 or European ]
face shield cause serious
Standard EN166[2][3] o
irritation.[1]
Chemical-resistant To prevent skin
Hands gloves (e.g., nitrile or contact which can
neoprene) cause irritation.[1]
) To protect against
Lab coat or chemical- ) )
Body accidental spills and

resistant apron

splashes.

Use in a well-
) ventilated area,
Respiratory )
preferably a chemical

fume hood

To minimize the
inhalation of vapors
which may cause

respiratory irritation.[1]

It is crucial to inspect all PPE for integrity before each use and to follow proper donning and

doffing procedures to avoid cross-contamination.

PPE Selection and Usage Workflow

The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling 3-(tert-Butyl)cyclohexanone.
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PPE Workflow for Handling 3-(tert-Butyl)cyclohexanone

-

Preparation

Assess Hazards:
- Skin Irritant
- Eye Irritant
- Respiratory Irritant

Based on SDS

Select Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat/Apron

~

Handling

Don PPE Correctly

Handle 3-(tert-Butyl)cyclohexanone
in a well-ventilated area
(e.g., fume hood)

Doff PPE Carefully
to Avoid Contamination

/

/

/ Disposal

Dispose of Contaminated Gloves
as Hazardous Waste

Clean and Store
Reusable PPE

Click to download full resolution via product page

Caption: PPE selection and usage workflow.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a standardized operational plan minimizes the risk of exposure and ensures the
safe handling of 3-(tert-Butyl)cyclohexanone.

Preparation

o Consult the Safety Data Sheet (SDS): Always review the most current SDS for 3-(tert-
Butyl)cyclohexanone before beginning any work.

o Ensure Proper Ventilation: All handling and disposal operations should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[4]

o Assemble and Inspect PPE: Gather all necessary PPE as outlined in Table 2 and inspect for
any damage.

o Prepare a Spill Kit: Have a spill kit readily accessible that is appropriate for organic
compounds.

Handling

o Don PPE: Put on your lab coat, followed by safety goggles and gloves.

e Dispensing the Chemical: Carefully dispense the required amount of 3-(tert-
Butyl)cyclohexanone, avoiding direct contact with skin and eyes.[4]

o Keep Containers Closed: When not in use, ensure the container is tightly closed and stored
in a cool, well-ventilated place.[1][3]

e Avoid Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Post-Handling

o Decontaminate Work Area: Clean the work surface thoroughly after use.

» Doff PPE: Remove PPE in the correct order to prevent cross-contamination (gloves first,
then goggles, and finally the lab coat).
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e Wash Hands: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of 3-(tert-Butyl)cyclohexanone and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Table 3: Disposal Protocol

. . Labeling Disposal
Waste Type Disposal Container .
Requirements Procedure
Dedicated, chemically Dispose of

Unused 3-(tert-

Butyl)cyclohexanone

compatible, and leak-
proof container with a

secure lid.[4]

"Hazardous Waste,"
"3-(tert-

Butyl)cyclohexanone”

contents/container to
an approved waste

disposal plant.[1]

Contaminated
Labware (e.g.,

pipettes, vials)

Puncture-resistant,

labeled container

"Hazardous Waste,"
"Contaminated with 3-
(tert-

Butyl)cyclohexanone”

Follow your
institution's guidelines
for solid chemical

waste disposal.

Contaminated PPE

(e.g., gloves)

Labeled waste bag

"Hazardous Waste,"
"Contaminated PPE"

Dispose of in
accordance with
institutional and local
regulations for

hazardous waste.

Important Note: Do not dispose of 3-(tert-Butyl)cyclohexanone down the drain.[4]

First Aid Measures: In Case of Exposure

Immediate and appropriate first aid is critical in the event of an accidental exposure.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.[1]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

« If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[2]

In all cases of exposure, consult a physician and show them the Safety Data Sheet for 3-(tert-
Butyl)cyclohexanone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295260/docs#a-researcher-s-guide-to-the-safe-
handling-of-3-tert-butyl-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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